5-[(2,6-Dichlorophenoxy)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[(2,6-dichlorophenoxy)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H8Cl2O3S/c13-8-2-1-3-9(14)11(8)17-6-7-4-5-10(18-7)12(15)16/h1-5H,6H2,(H,15,16)
• InChI Key: LEPIPUATYXXCQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)OCC2=CC=C(S2)C(=O)O)Cl
• Molecular Formula: C12H8Cl2O3S
• Molecular Weight: 303.2 g/mol

Description

“5-[(2,6-Dichlorophenoxy)methyl]thiophene-2-carboxylic acid” is a chemical compound that belongs to the class of thiophene derivatives. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular formula of “5-[(2,6-Dichlorophenoxy)methyl]thiophene-2-carboxylic acid” is C12H8Cl2O3S. Its molecular weight is 303.16.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a vital role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-[(2,6-Dichlorophenoxy)methyl]thiophene-2-carboxylic acid” include a molecular weight of 303.16. Its IUPAC name is 5-[(2,6-dichlorophenoxy)methyl]thiophene-2-carboxylic acid. The predicted boiling point is 468.8±45.0 ℃, and the predicted density is 1.515±0.06 g/cm3.

Scientific Research Applications

Corrosion Inhibition

Thiophene derivatives, including our compound of interest, have been studied as corrosion inhibitors in industrial chemistry. .

Organic Semiconductors

Thiophene-based molecules play a crucial role in the development of organic semiconductors . These materials are used in electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). .

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Synthetic Methods

Various synthetic methods lead to thiophene derivatives:

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Coupling Reactions and Olefinations

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Environmental Applications

While not directly related to our compound, thiophenes are also investigated for their environmental risk assessment . .

Abedinifar, F., Babazadeh Rezaei, E., Biglar, M., Larijani, B., Hamedifar, H., Ansari, S., & Mahdavi, M. (2021). Recent strategies in the synthesis of thiophene derivatives: highlights from the 2012–2020 literature. Molecular Diversity, 25(4), 2571–2604. LinkWikipedia. (n.d.). Thiophene-2-carboxylic acid. LinkToxicity evaluation and environmental risk assessment of 2-methyl-4-phenylthiophene. (2018). Environmental Science and Pollution Research, 25(19), 18716–18724. Link

Mechanism of Action

Thiophene-mediated molecules exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current research is envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives.